Cas no 6192-96-7 ((2R)-1-cyclohexyl-N-methylpropan-2-amine hydrochloride (1:1))

• Product Name: (2R)-1-cyclohexyl-N-methylpropan-2-amine hydrochloride (1:1)
• CAS No: 6192-96-7
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• CID: 1631015
• PubChem ID: 111164
• Update Time: 2025-04-21

(2R)-1-cyclohexyl-N-methylpropan-2-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (2R)-1-cyclohexyl-N-methylpropan-2-amine hydrochloride (1:1)
• PROPYLHEXEDRINE HYDROCHLORIDE, (R)-
• 7H29A4132J
• 6192-96-7
• d-1-Cyclohexyl-2-methylaminopropane hydrochloride
• Q27268276
• Cyclohexaneethylamine, N,alpha-dimethyl-, hydrochloride, (+)-
• Propylhexedrine d-form HCl
• PROPYLHEXEDRINE HYDROCHLORIDE, (+)-
• DTXSID40977469
• (R)-propylhexedrine hydrochloride
• 1-Cyclohexyl-N-methylpropan-2-amine--hydrogen chloride (1/1)
• CYCLOHEXANEETHANAMINE, N,.ALPHA.-DIMETHYL-, HYDROCHLORIDE (R)-
• (+)-Propylhexedrine hydrochloride
• d-N-Methyl-beta-cyclohexylisopropylamine hydrochloride
• UNII-7H29A4132J
• PROPYLHEXEDRINE D-FORM HYDROCHLORIDE [MI]
• Propylhexedrine d-form hydrochloride

• Inchi： 1S/C10H21N.ClH/c1-9(11-2)8-10-6-4-3-5-7-10;/h9-11H,3-8H2,1-2H3;1H/t9-;/m1./s1
• InChI Key： WLEGHNSHAIHZPS-SBSPUUFOSA-N
• SMILES： Cl.N(C)[C@H](C)CC1CCCCC1

Computed Properties

• Exact Mass: 191.14426
• Monoisotopic Mass: 191.144077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 205°C at 760 mmHg
• Flash Point: 59.1°C
• PSA: 12.03